Cas no 15091-91-5 (Sulfurous acid, calciumsalt (1:1), hydrate (8CI,9CI))

• Product Name: Sulfurous acid, calciumsalt (1:1), hydrate (8CI,9CI)
• CAS No: 15091-91-5
• MF: CaO₃S
• MW: 120.141198158264
• CID: 120802
• PubChem ID: 10154041
• Update Time: 2025-04-18

Sulfurous acid, calciumsalt (1:1), hydrate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfurous acid, calciumsalt (1:1), hydrate (8CI,9CI)
• Calcium sulfite
• calcium;sulfite
• Calciumsulfit
• E-226
• Q899410
• EINECS 233-596-8
• NS00086811
• Calciumsulfite
• CALCIUM SULFITE (1:1)
• GBAOBIBJACZTNA-UHFFFAOYSA-L
• Calcium sulphite
• INS NO.226
• MFCD00040663
• CALCIUM SULFITE (E 226)
• DTXSID10883104
• 7078964UQP
• AKOS015856584
• 10257-55-3
• UNII-7078964UQP
• CALCIUM SULFITE (CASO3)
• FT-0623415
• CALCIUM SULFITE [MI]
• INS-226
• Sulfurous acid calcium salt (1:1)
• EC 233-596-8
• Sulfurous acid, calcium salt (1:1)
• 15091-91-5

• Inchi： 1S/Ca.H2O3S/c;1-4(2)3/h;(H2,1,2,3)/q+2;/p-2
• InChI Key： GBAOBIBJACZTNA-UHFFFAOYSA-L
• SMILES： [Ca+2].S(=O)([O-])[O-]

Computed Properties

• Exact Mass: 119.9194059g/mol
• Monoisotopic Mass: 119.9194059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų